Cas no 1704132-91-1 (1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine)

• Product Name: 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine
• CAS No: 1704132-91-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6285981
• PubChem ID: 117401410
• Update Time: 2025-05-24

1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine
• 1704132-91-1
• EN300-1943103
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopentan-1-amine

• Inchi： 1S/C13H16F3NO/c1-18-11-9(12(17)7-2-3-8-12)5-4-6-10(11)13(14,15)16/h4-6H,2-3,7-8,17H2,1H3
• InChI Key： SAPNFYYSEUXAJT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1(CCCC1)N)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine

Comprehensive Overview of 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine (CAS No. 1704132-91-1)

The compound 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine (CAS No. 1704132-91-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Its molecular framework combines a cyclopentane ring with a methoxy and trifluoromethyl-substituted phenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the growing demand for novel compounds in precision medicine and sustainable agriculture.

In recent years, the scientific community has focused on trifluoromethylated compounds due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in CAS No. 1704132-91-1 aligns with this trend, as it often contributes to improved binding affinity in target proteins. This compound’s amine functionality further expands its utility, enabling derivatization for catalysis or polymer synthesis, topics frequently searched in academic and industrial databases.

From an environmental perspective, the demand for green chemistry-compatible intermediates has risen sharply. 1-2-methoxy-3-(trifluoromethyl)phenylcyclopentan-1-amine is being explored for its potential in low-toxicity formulations, a hot topic in regulatory and sustainability discussions. Its structural motifs are also relevant to crop protection agents, addressing global concerns about food security and residue-free farming—keywords highly prioritized in current agrochemical research.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for industrial use. These methods are frequently queried by professionals seeking reliable protocols for quality control in synthetic chemistry. Additionally, computational studies leveraging AI-driven molecular modeling have been applied to predict its reactivity, reflecting the intersection of cheminformatics and experimental science.

In summary, CAS No. 1704132-91-1 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its relevance in addressing contemporary challenges. As research progresses, this compound may unlock new pathways in drug development and sustainable chemistry, aligning with both scientific and societal priorities.